![molecular formula C17H14N2O5 B5726310 N-(1,3-benzodioxol-5-ylmethyl)-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxamide](/img/structure/B5726310.png)
N-(1,3-benzodioxol-5-ylmethyl)-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
- “MLS000099871” exhibits potential as an anticancer agent. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting tumor growth and metastasis. Further studies are needed to understand its mechanisms and optimize its use in cancer therapy .
- The compound shows neuroprotective effects, making it relevant for conditions like Alzheimer’s disease, Parkinson’s disease, and other neurodegenerative disorders. It may modulate oxidative stress, inflammation, and neuronal survival pathways .
- “MLS000099871” has anti-inflammatory properties. It could be explored as a potential treatment for inflammatory diseases, such as rheumatoid arthritis, Crohn’s disease, and multiple sclerosis. Researchers are investigating its impact on immune responses and cytokine regulation .
- Studies suggest that this compound might have cardiovascular benefits. It could help regulate blood pressure, reduce oxidative stress, and improve endothelial function. Cardiovascular applications include preventing atherosclerosis and managing hypertension .
- “MLS000099871” exhibits antimicrobial activity against bacteria, fungi, and viruses. Researchers are exploring its use as an alternative to conventional antibiotics or antiviral agents. It could be valuable in combating drug-resistant pathogens .
- Preliminary research indicates that the compound may influence metabolic pathways. It could play a role in managing obesity, diabetes, and metabolic syndrome. Investigations focus on its impact on adipose tissue, insulin sensitivity, and lipid metabolism .
Anticancer Properties
Neuroprotection and Neurodegenerative Diseases
Anti-Inflammatory Activity
Cardiovascular Health
Antimicrobial Potential
Metabolic Disorders and Obesity
Future Directions
properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-3-oxo-4H-1,4-benzoxazine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O5/c20-16-8-22-13-4-2-11(6-12(13)19-16)17(21)18-7-10-1-3-14-15(5-10)24-9-23-14/h1-6H,7-9H2,(H,18,21)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATKPISRCXQCSAG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC2=C(O1)C=CC(=C2)C(=O)NCC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,3-benzodioxol-5-ylmethyl)-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.